Cas no 38564-69-1 (Ethane,1,1-bis(methylsulfonyl)-)

38564-69-1 structure
Product name:Ethane,1,1-bis(methylsulfonyl)-
Ethane,1,1-bis(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethane,1,1-bis(methylsulfonyl)-
- 1,1-bis(methylsulfonyl)ethane
- 1,1-bis-methanesulfonyl-ethane
- 1,1-Bis-methansulfonyl-aethan
- 1,1-Bismethylsulfonaethan
- 1,1-Bis-methylsulfonylethan
- 1.1-Bis-methylsulfon-aethan
- AC1L6UKX
- NSC172296
- 38564-69-1
- DTXSID70305877
- NSC-172296
- SCHEMBL1149141
-
- Inchi: InChI=1S/C4H10O4S2/c1-4(9(2,5)6)10(3,7)8/h4H,1-3H3
- InChI Key: LLGSMJDXJRKMFD-UHFFFAOYSA-N
- SMILES: CS(C(S(C)(=O)=O)C)(=O)=O
Computed Properties
- Exact Mass: 186.0021
- Monoisotopic Mass: 186.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85Ų
- XLogP3: -0.5
Experimental Properties
- Density: 1.359
- Boiling Point: 441.9°Cat760mmHg
- Flash Point: 308.6°C
- Refractive Index: 1.469
- PSA: 68.28
- LogP: 1.58320
Ethane,1,1-bis(methylsulfonyl)- Related Literature
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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